Cas no 1803923-52-5 (2-Amino-6-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-6-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine
• CAS No: 1803923-52-5
• MF: C₇H₈F₃N₃O₂
• MW: 223.15253162384
• CID: 4930875
• Update Time: 2025-05-25

2-Amino-6-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H8F3N3O2/c8-7(9,10)15-5-1-4(14)6(12)13-3(5)2-11/h1,14H,2,11H2,(H2,12,13)
• InChI Key： LHCGOSDIIQNQMZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(N)N=C1CN)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 0.2
• Topological Polar Surface Area: 94.4

Additional information on 2-Amino-6-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine

2-Amino-6-(Aminomethyl)-3-Hydroxy-5-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

The compound 2-Amino-6-(Aminomethyl)-3-Hydroxy-5-(Trifluoromethoxy)Pyridine, identified by the CAS registry number CAS No. 1803923-52-5, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This pyridine derivative has garnered attention due to its unique structural features and promising biological activities. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of interest for researchers in medicinal chemistry, materials science, and agrochemicals.

The molecular structure of 2-Amino-6-(Aminomethyl)-3-Hydroxy-5-(Trifluoromethoxy)Pyridine is characterized by a pyridine ring substituted with multiple functional groups, including amino, hydroxyl, and trifluoromethoxy moieties. These substituents contribute to its diverse chemical reactivity and biological interactions. The presence of the trifluoromethoxy group, in particular, imparts electronic effects that enhance the molecule's stability and reactivity, making it a valuable component in the design of novel pharmaceutical agents.

Recent studies have explored the potential of this compound as a precursor for drug development. Its ability to act as a building block for more complex molecules has been highlighted in several research papers. For instance, researchers have demonstrated its utility in the synthesis of bioactive compounds targeting specific disease pathways, such as cancer and neurodegenerative disorders. The integration of computational chemistry tools has further accelerated the discovery of its pharmacokinetic properties, paving the way for its application in personalized medicine.

In addition to its role in drug discovery, 2-Amino-6-(Aminomethyl)-3-Hydroxy-5-(Trifluoromethoxy)Pyridine has shown promise in materials science. Its unique electronic properties make it a candidate for advanced materials such as organic semiconductors and sensors. Recent experiments have revealed its potential as a component in high-efficiency organic light-emitting diodes (OLEDs), where its electron transport properties play a crucial role in device performance.

The synthesis of this compound has also been optimized through innovative chemical strategies. Researchers have developed environmentally friendly protocols that minimize waste and improve yield. These advancements not only enhance the scalability of production but also align with global efforts toward sustainable chemistry practices.

Furthermore, the compound's interaction with biological systems has been extensively studied. Preclinical studies have shown that it exhibits selective binding to certain proteins, suggesting its potential as a diagnostic tool or therapeutic agent. Collaborative efforts between academic institutions and industry partners have further expanded its application landscape.

In conclusion, 2-Amino-6-(Aminomethyl)-3-Hydroxy-5-(Trifluoromethoxy)Pyridine, with its CAS number CAS No. 1803923-52-5, represents a versatile molecule with multifaceted applications across various scientific domains. Its structural uniqueness, combined with cutting-edge research findings, underscores its significance as a key player in modern chemical innovation.